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Compound of Interest

Compound Name: RIP2 kinase inhibitor 1
CAS No.: 1423186-80-4
Cat. No.: B15581532
Get Quote
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This technical guide provides a comprehensive overview of the structure, function, and
experimental evaluation of RIP2 Kinase Inhibitor 1, a potent modulator of the receptor-
interacting protein kinase 2 (RIPK2). This document is intended for researchers, scientists, and
drug development professionals engaged in the study of inflammatory diseases and kinase
inhibitor development.

Core Structure and Properties

RIP2 Kinase Inhibitor 1 is chemically identified as 3-(Benzoylamino)-4-methyl-N-[3-(1-methyl-
1H-imidazol-2-yl)phenyl]benzamide[1]. Its molecular formula is C25H22N402, and it has a
molecular weight of 410.48 g/mol [1].

Chemical Structure:

While a definitive 2D structure image for this specific inhibitor is not widely available in public
databases, its chemical name describes a complex molecule featuring a central N-
phenylbenzamide core with benzoylamino, methyl, and methyl-imidazolylphenyl substitutions.
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Mechanism of Action and Biological Activity

RIP2 Kinase Inhibitor 1 is a potent inhibitor of the RIPK2 kinase, a key signaling node in the
innate immune system. RIPK2 is a serine/threonine/tyrosine kinase that is essential for the
signaling pathways initiated by the intracellular pattern recognition receptors NOD1 and
NOD2[2][3]. Upon activation by bacterial peptidoglycans, NOD1 and NOD2 recruit RIPK2,
leading to its autophosphorylation and subsequent activation of downstream signaling
cascades, most notably the NF-kB and MAPK pathways[2][3][4]. This signaling cascade results
in the production of pro-inflammatory cytokines such as TNF-a, IL-6, and IL-8[4].

By inhibiting the kinase activity of RIPK2, RIP2 Kinase Inhibitor 1 blocks these downstream
signaling events. This has been demonstrated by its ability to inhibit NF-kB activity[1]. The
functional consequences of this inhibition include a significant decrease in cancer cell
proliferation by up to 70% and the attenuation of intestinal and lung inflammation in rodent
models, where it has shown low toxicity[1].

Quantitative Data Summary

The following tables summarize the available quantitative data for RIP2 Kinase Inhibitor 1 and
the well-characterized, publicly documented RIPK2 inhibitor, GSK583, for comparative
purposes.

Table 1: In Vitro Potency and Selectivity
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Signaling Pathways and Experimental Workflows
RIPK2 Signaling Pathway

The following diagram illustrates the central role of RIPK2 in NOD1/2 signaling and its
subsequent activation of pro-inflammatory pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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